Cas no 1249805-71-7 (1-(2-bromo-1-butoxyethyl)-3-methoxybenzene)

• Product Name: 1-(2-bromo-1-butoxyethyl)-3-methoxybenzene
• CAS No: 1249805-71-7
• MF: C₁₃H₁₉BrO₂
• MW: 287.192763566971
• CID: 6486434
• PubChem ID: 62113526
• Update Time: 2025-10-24

1-(2-bromo-1-butoxyethyl)-3-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-1-butoxyethyl)-3-methoxybenzene
• AKOS011393430
• 1249805-71-7
• EN300-1133461

• Inchi： 1S/C13H19BrO2/c1-3-4-8-16-13(10-14)11-6-5-7-12(9-11)15-2/h5-7,9,13H,3-4,8,10H2,1-2H3
• InChI Key： BHJMKJSEAFFHMH-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=C(C=1)OC)OCCCC

Computed Properties

• Exact Mass: 286.05684g/mol
• Monoisotopic Mass: 286.05684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 1-(2-bromo-1-butoxyethyl)-3-methoxybenzene

Introduction to 1-(2-bromo-1-butoxyethyl)-3-methoxybenzene (CAS No. 1249805-71-7) and Its Emerging Applications in Chemical Biology

The compound 1-(2-bromo-1-butoxyethyl)-3-methoxybenzene, identified by the CAS number 1249805-71-7, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. Its unique structural features—comprising a brominated aromatic ring linked to a butoxyethyl chain with a methoxy substituent—endow it with versatile reactivity and binding capabilities. This introduction delves into the compound's chemical properties, its role in modern research, and its potential applications, emphasizing recent advancements that highlight its importance.

In the context of medicinal chemistry, the presence of a bromine atom at the 2-position of the benzene ring is particularly noteworthy. Bromine is a halogen that enhances electrophilicity, making the aromatic system more susceptible to nucleophilic substitution reactions. This characteristic is exploited in various synthetic pathways, allowing for further functionalization of the molecule. The butoxyethyl side chain introduces both hydrophobicity and flexibility, which can influence solubility and membrane permeability, crucial factors in drug design. Additionally, the methoxy group at the 3-position provides another site for interaction with biological targets, contributing to the compound's pharmacological profile.

Recent studies have demonstrated the utility of 1-(2-bromo-1-butoxyethyl)-3-methoxybenzene as a key intermediate in the synthesis of novel bioactive molecules. Researchers have leveraged its reactivity to develop inhibitors targeting specific enzymes involved in cancer progression. For instance, modifications of this scaffold have led to compounds exhibiting inhibitory activity against kinases, which are overexpressed in many tumor types. The bromine atom serves as a handle for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of aryl or heteroaryl groups that enhance binding affinity to biological receptors.

The butoxyethyl moiety has been particularly interesting for improving pharmacokinetic properties. By tuning the length and branching of this side chain, chemists can modulate lipophilicity and metabolic stability, which are critical for drug efficacy and safety. Preclinical studies have shown that derivatives of 1-(2-bromo-1-butoxyethyl)-3-methoxybenzene exhibit promising antitumor effects with reduced toxicity compared to conventional chemotherapeutic agents. These findings underscore the compound's potential as a lead structure for developing next-generation anticancer drugs.

Beyond oncology, this compound has found relevance in neuropharmacology. The ability to fine-tune its structure allows researchers to explore interactions with neurotransmitter receptors, such as serotonin or dopamine receptors, which are implicated in mood disorders and neurodegenerative diseases. The methoxy group at the 3-position can be selectively modified to alter binding properties, enabling the design of ligands with high specificity for target proteins. Recent publications highlight its role in developing novel therapeutics for conditions like depression and Parkinson's disease, where precise modulation of receptor activity is essential.

The synthetic versatility of 1-(2-bromo-1-butoxyethyl)-3-methoxybenzene also makes it valuable in materials science applications. Its aromatic core can be functionalized to create polymers or coatings with unique electronic properties. For example, incorporating this scaffold into conductive polymers has shown promise in flexible electronics and organic photovoltaics. The bromine atom facilitates further derivatization through metal-catalyzed reactions, allowing for controlled polymerization or cross-linking processes. Such innovations highlight the compound's broader utility beyond traditional pharmaceuticals.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding how 1-(2-bromo-1-butoxyethyl)-3-methoxybenzene interacts with biological targets. These simulations have revealed insights into binding modes and allosteric effects that guide rational drug design. By integrating experimental data with computational predictions, researchers can optimize lead compounds more efficiently. The availability of high-resolution crystal structures for related derivatives has further validated these computational approaches, reinforcing confidence in their predictive power.

The future prospects of 1-(2-bromo-1-butoxyethyl)-3-methoxybenzene are vast, driven by ongoing research efforts aimed at expanding its applications. Innovations in synthetic methodologies continue to emerge, enabling more complex modifications of this scaffold. Additionally, advances in biocatalysis offer new ways to introduce functional groups with high selectivity and mild reaction conditions. As our understanding of biological pathways deepens, so too does the demand for sophisticated molecular tools like this compound to address complex diseases.

In conclusion,1-(2-bromo-1-butoxyethyl)-3-methoxybenzene (CAS No. 1249805-71-7) stands as a versatile building block with far-reaching implications across multiple scientific disciplines. Its unique structural attributes make it indispensable in drug discovery efforts targeting cancer, neurological disorders, and beyond. As research progresses，this compound will undoubtedly continue to play a pivotal role in shaping the future of chemical biology and pharmaceutical innovation.